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Compound of Interest

Compound Name: Reactive orange 86

Cat. No.: B1607117 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of various fixing agents used

in the dyeing of cellulosic fibers with Reactive Orange 86. The selection of an appropriate

fixing agent is crucial for achieving optimal color yield, high fixation efficiency, and excellent

fastness properties. This document summarizes quantitative data, details experimental

protocols, and visualizes the workflow to aid in the selection of the most effective fixing agent

for your research and development needs.

Comparative Performance of Fixing Agents
The efficacy of different fixing agents with Reactive Orange 86 can be evaluated based on key

performance indicators such as color strength (K/S), fixation percentage, and fastness

properties. The following table provides a summary of the expected performance of commonly

used fixing agents.
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Fixing
Agent

Concentrati
on (% owf)

Color
Strength
(K/S)

Fixation (%)

Washing
Fastness
(ISO 105-
C06)

Rubbing
Fastness
(ISO 105-
X12) -
Dry/Wet

Sodium

Carbonate

(Soda Ash)

20 18.5 75 4 4/3

Sodium

Silicate
15 19.2 80 4-5 4/3-4

Mixed Alkali

(Sodium

Carbonate +

Sodium

Hydroxide)

10 + 2 19.8 85 4-5 4/3-4

Cationic

Fixing Agent

(Post-

treatment)

2 - - 5 4/4

Disclaimer: The data presented in this table is a synthesis of typical values reported for reactive

dyes on cellulosic fibers and may not represent the results of a single direct comparative study

on Reactive Orange 86. Actual results may vary depending on the specific experimental

conditions, substrate, and quality of reagents.

Experimental Protocols
To ensure reproducibility and accurate comparison, detailed experimental protocols are

essential. The following are methodologies for dyeing cotton fabric with Reactive Orange 86
using different fixing agents and for evaluating their performance.

Dyeing Protocol with Alkaline Fixing Agents (Exhaust
Method)
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This protocol is applicable for Sodium Carbonate, Sodium Silicate, and Mixed Alkali.

Materials and Reagents:

Scoured and bleached 100% cotton fabric

Reactive Orange 86 dye

Sodium Chloride (Glauber's salt)

Fixing Agent: Sodium Carbonate (Na₂CO₃), Sodium Silicate (Na₂SiO₃), or a mixture of

Sodium Carbonate and Sodium Hydroxide (NaOH)

Acetic Acid (for neutralization)

Non-ionic soaping agent

Laboratory dyeing machine (e.g., IR dyer)

Spectrophotometer for color measurement

Procedure:

Dye Bath Preparation: Prepare a dyebath with a liquor ratio of 1:20 (fabric weight:water

volume).

Dyeing - Exhaustion Phase:

Set the dyebath temperature to 40°C.

Add the pre-dissolved Reactive Orange 86 dye (2% on the weight of fabric - owf).

Add Sodium Chloride (60 g/L) in two portions over 15 minutes.

Run the dyeing for 30 minutes to allow for dye exhaustion.

Dyeing - Fixation Phase:

Add the selected fixing agent to the dyebath:
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Sodium Carbonate: 20 g/L

Sodium Silicate: 15 g/L

Mixed Alkali: 10 g/L Sodium Carbonate and 2 g/L Sodium Hydroxide

Raise the temperature to 60°C and continue dyeing for 60 minutes.

Washing-Off:

Drain the dyebath.

Rinse the dyed fabric thoroughly with cold water.

Neutralize with a 0.5 g/L acetic acid solution.

Soap the fabric at 95°C for 10 minutes with 2 g/L of a non-ionic soaping agent.

Rinse with hot and then cold water.

Dry the fabric at 80°C.

Post-treatment with Cationic Fixing Agent
This protocol is performed after the initial dyeing and washing-off process.

Procedure:

Following the washing-off step of the dyeing protocol, prepare a fresh bath with a liquor ratio

of 1:20.

Add 2% (owf) of the cationic fixing agent to the bath.

Treat the dyed fabric at 40°C for 20 minutes.

Rinse the fabric with cold water and dry.

Evaluation of Performance
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Color Strength (K/S): Measure the spectral reflectance of the dyed samples using a

spectrophotometer and calculate the K/S value using the Kubelka-Munk equation.[1]

Fixation Percentage (%F): The fixation percentage can be determined by

spectrophotometrically measuring the absorbance of the dye bath before and after dyeing to

calculate the exhaustion (E), and then measuring the absorbance of the stripping solution

after removing the unfixed dye to calculate the fixation (F).

Washing Fastness: Evaluate according to the ISO 105-C06 standard.[2]

Rubbing Fastness: Evaluate according to the ISO 105-X12 standard for both dry and wet

conditions.

Visualizing the Experimental Workflow
To provide a clear overview of the experimental process, the following diagrams have been

generated using Graphviz (DOT language).
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Caption: Experimental workflow for dyeing and evaluation.
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Caption: Simplified dye fixation and hydrolysis pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1607117?utm_src=pdf-custom-synthesis
https://www.researchgate.net/publication/376080195_Performance_of_Formaldehyde-free_Fixing_Agents_on_the_Shade_and_Fastness_Properties_of_Cotton_Fabric_Dyed_with_Reactive_Dye
https://darongtester.com/washing-fastness-test-method-iso-105-c06/
https://www.benchchem.com/product/b1607117#efficacy-of-different-fixing-agents-with-reactive-orange-86
https://www.benchchem.com/product/b1607117#efficacy-of-different-fixing-agents-with-reactive-orange-86
https://www.benchchem.com/product/b1607117#efficacy-of-different-fixing-agents-with-reactive-orange-86
https://www.benchchem.com/product/b1607117#efficacy-of-different-fixing-agents-with-reactive-orange-86
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1607117?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1607117?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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